A multivariate metal–organic framework based pH-responsive dual-drug delivery system for chemotherapy and chemodynamic therapy†
Materials Advances Pub Date: 2023-10-12 DOI: 10.1039/D3MA00389B
Abstract
Combination therapy has emerged as a promising strategy due to its synergistic therapeutic pathways that enhance anticancer efficacy and limit the emergence of drug resistance. In this work, MIL-88B type multivariate (MTV-1) nanocarriers based on a mixed linker (1,4-benzenedicarboxylic acid and biphenyl-4,4′-dicarboxylic acid) and metals (iron and cobalt) were synthesized. The presence of the distinct linkers modified the pore makeup of MTV-1 and facilitated the co-encapsulation of two anticancer drugs of varying molecular sizes: 5-fluorouracil (5-FU) and curcumin (CUR). The drug loading measurements on MTV-1@5-FU + CUR represented a loading capacity of 15.9 wt% for 5-FU and 9.3 wt% for CUR, respectively. They further exhibited a pH-responsive drug release pattern with higher concentrations of 5-FU and CUR released at pH 5.5 (simulating cancer microenvironment) compared to pH 7.4 (physiological environment). Moreover, we also demonstrated that MTV-1 MOFs, due to the presence of mixed valence metal ions, could exhibit peroxidase-like activity and catalyze H2O2 decomposition to produce ˙OH radicals for chemodynamic therapy. Cell cytotoxicity assays exhibited significant inhibitory effects of MTV-1@5-Fu + CUR against HepG2 cells with an IC50 of 78.7 μg mL−1. With dual-drug loading, pH-responsive release, and chemodynamic therapy, MTV-1 shows excellent potential for multifunctional anticancer treatment.
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Journal Name：Materials Advances
Research Products
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CAS no.: 156289-80-4
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CAS no.: 1587-07-1
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CAS no.: 174064-00-7
